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Compound of Interest

Compound Name:
Neopentyl 4-

bromobenzenesulfonate

Cat. No.: B173541 Get Quote

Technical Guide: 2,2-dimethylpropyl 4-
bromobenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a comprehensive overview of 2,2-dimethylpropyl 4-

bromobenzenesulfonate, a key intermediate in organic synthesis. This technical guide includes

its chemical structure, physicochemical properties, a detailed experimental protocol for its

synthesis, and a visual representation of the synthesis workflow.

Chemical Structure and Properties
2,2-dimethylpropyl 4-bromobenzenesulfonate, also known as neopentyl 4-
bromobenzenesulfonate, is an organic compound with the molecular formula C₁₁H₁₅BrO₃S.

Its structure features a neopentyl group attached to a 4-bromobenzenesulfonate functional

group.

Structure:

Physicochemical Data:
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Property Value Reference

Molecular Formula C₁₁H₁₅BrO₃S [1][2]

Molecular Weight 307.21 g/mol [2][3]

IUPAC Name
2,2-dimethylpropyl 4-

bromobenzenesulfonate
[2]

CAS Number 19053-29-9

Canonical SMILES
C1=CC(=CC=C1S(=O)

(=O)OCC(C)(C)C)Br

InChI Key
PVJBARUAGAVJSY-

UHFFFAOYSA-N
[3]

Synthesis
Experimental Protocol: Synthesis of 2,2-dimethylpropyl
4-bromobenzenesulfonate
This protocol is adapted from established synthetic methods.

Materials:

4-bromobenzenesulfonyl chloride

Neopentyl alcohol (2,2-dimethyl-1-propanol)

Pyridine

Ethyl acetate

Saturated aqueous sodium bicarbonate

0.05 N aqueous hydrochloric acid

Brine (saturated aqueous sodium chloride)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_2-dimethylpropyl_benzene
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://pubchem.ncbi.nlm.nih.gov/compound/551400
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://pubchem.ncbi.nlm.nih.gov/compound/551400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium sulfate (anhydrous)

Silica gel

Dichloromethane

Hexanes

Procedure:

To a round bottom flask, add 4-bromobenzenesulfonyl chloride (1.0 eq) and pyridine (as

solvent).

With stirring at ambient temperature, add neopentyl alcohol (1.5 eq).

Stir the reaction mixture overnight at ambient temperature.

Quench the reaction by adding saturated aqueous sodium bicarbonate.

Extract the product with ethyl acetate.

Combine the organic extracts and wash sequentially with saturated aqueous sodium

bicarbonate, 0.05 N aqueous hydrochloric acid, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution in vacuo to yield the crude product.

Purify the crude product by flash column chromatography on silica gel, eluting with a

gradient of 30%-50% dichloromethane in hexanes.

Expected Yield: Approximately 85%.

Synthesis Workflow
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Caption: Synthesis workflow for 2,2-dimethylpropyl 4-bromobenzenesulfonate.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2,2-

dimethylpropyl 4-bromobenzenesulfonate were not available in the public domain at the time of

this report. Researchers are advised to acquire this data upon synthesis and purification for full

characterization.

Applications in Research and Drug Development
Sulfonate esters, such as 2,2-dimethylpropyl 4-bromobenzenesulfonate, are versatile

intermediates in organic synthesis. The bromobenzenesulfonate group is an excellent leaving

group, making this compound a useful reagent for the introduction of the neopentyl group in

various molecules. This is particularly relevant in the synthesis of complex organic molecules

and in the development of new pharmaceutical compounds where the sterically hindered

neopentyl group can be used to modulate the pharmacological properties of a drug candidate.

Safety Information
For research use only. Not for human or veterinary use. Standard laboratory safety precautions

should be taken when handling this chemical. This includes the use of personal protective

equipment such as gloves, safety glasses, and a lab coat. All manipulations should be carried

out in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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